4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C15H11BrO4/c16-13-7-11(8-17)3-6-14(13)20-9-10-1-4-12(5-2-10)15(18)19/h1-8H,9H2,(H,18,19)
• InChI Key: CDUAXQNMFJFQAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C=O)Br)C(=O)O
• Molecular Formula: C15H11BrO4
• Molecular Weight: 335.15 g/mol

Description

4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid, also known as BFBA, is a chemical compound that belongs to the family of benzoic acid derivatives. It is a yellow powder with a molecular weight of 365.14 g/mol. BFBA has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid works by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression.
Biochemical and physiological effects:
4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid has also been shown to reduce inflammation in animal models of inflammation. In addition, 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid in lab experiments is that it is relatively easy to synthesize and purify. 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid is also stable under a wide range of conditions, which makes it a useful tool for studying the mechanisms of action of enzymes and proteins. One limitation of using 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid in lab experiments is that it can be toxic to cells at high concentrations, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid. One area of research could be the development of new synthetic methods for 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid that are more efficient and cost-effective. Another area of research could be the development of new applications for 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid in the treatment of diseases. Finally, research could be conducted to better understand the mechanisms of action of 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid and its effects on various enzymes and proteins in the body.

Synthesis Methods

4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid can be synthesized using a variety of methods, including the reaction of 4-hydroxybenzaldehyde with 2-bromo-4-chloromethylphenol in the presence of a base. The resulting product is then treated with potassium hydroxide to form 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid. Other methods of synthesis include the reaction of 4-hydroxybenzaldehyde with 2-bromo-4-chloromethylphenol in the presence of a palladium catalyst, and the reaction of 4-hydroxybenzaldehyde with 2-bromo-4-chloromethylphenol in the presence of a copper catalyst.

Scientific Research Applications

4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid has been used extensively in scientific research, particularly in the fields of biochemistry and pharmacology. It has been shown to have potential applications in the treatment of cancer, inflammation, and other diseases. 4-[(2-bromo-4-formylphenoxy)methyl]benzoic acid has also been used as a tool for studying the mechanisms of action of various enzymes and proteins.